Cas no 1388060-05-6 (2-Amino-5-chloro-4-fluoro-1H-benzimidazole)

• Product Name: 2-Amino-5-chloro-4-fluoro-1H-benzimidazole
• CAS No: 1388060-05-6
• MF: C₇H₅ClFN₃
• MW: 185.586103200912
• CID: 4774521
• Update Time: 2023-11-22

2-Amino-5-chloro-4-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• NC1=NC2=C(F)C(Cl)=CC=C2N1
• 5-Chloro-4-fluoro-1H-benzo[d]imidazol-2-amine
• 2-Amino-5-chloro-4-fluoro-1H-benzimidazole

• Inchi： 1S/C7H5ClFN3/c8-3-1-2-4-6(5(3)9)12-7(10)11-4/h1-2H,(H3,10,11,12)
• InChI Key： ZFVOLAMYAUBSDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1F)N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7